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Compound of Interest

Compound Name: 2-Bromo-2-methylpropane

Cat. No.: B165281

This guide provides immediate, essential safety and logistical information for the handling and
disposal of 2-Bromo-2-methylpropane (tert-Butyl bromide), tailored for researchers, scientists,
and drug development professionals. The following procedural guidance is designed to ensure
the safe and compliant use of this chemical in a laboratory setting.

Chemical Properties and Hazards

2-Bromo-2-methylpropane is a highly flammable, colorless to yellow-brown liquid that is
irritating to the eyes, respiratory system, and skin.[1] It is crucial to handle this substance with
appropriate safety measures to mitigate risks.

Quantitative Data Summary

For quick reference, the following table summarizes the key quantitative data for 2-Bromo-2-
methylpropane.
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Property Value Source

Molecular Formula C4H9Br [1112][3]

Molecular Weight 137.02 g/mol [21[31[4]

CAS Number 507-19-7 [3][4]

Boiling Point 72-74 °C [1]

Melting Point -20 °C [1][5]

Flash Point 18 °C (64.4 °F) [1]

Density 1.22 g/mL at 20 °C [1][6]

Vapor Pressure 57hPa @ 0 °C

Water Solubility Insoluble [11[5]
Hazard Classifications

Hazard Category

Flammable Liquid Category 2

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation

Category 2

Specific Target Organ Toxicity (Single Exposure)

Category 3 (Respiratory irritation)

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling 2-Bromo-2-methylpropane.

The following equipment must be worn to prevent exposure.
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PPE Category

Required Equipment

Specifications and Best
Practices

Eye and Face Protection

Chemical safety goggles and a

face shield

Must comply with OSHA's eye
and face protection regulations
in 29 CFR 1910.133 or
European Standard EN166.[7]
A face shield should be used in
conjunction with goggles when

there is a splash hazard.[8]

Hand Protection

Chemical-resistant gloves

Select gloves based on the
specific laboratory operation
and potential for exposure.
Always inspect gloves before
use and practice proper
removal technique to avoid
skin contact.[9][10]

Body Protection

Chemical-resistant lab coat or

coveralls

Wear appropriate protective
clothing to prevent skin

exposure.[8]

Respiratory Protection

NIOSH-approved respirator

A respirator is necessary when
ventilation is inadequate or
when workplace conditions
warrant its use.[7] A respiratory
protection program that meets
OSHA's 29 CFR 1910.134 and
ANSI Z88.2 requirements or
European Standard EN 149

must be followed.[7]

Operational Plan: Step-by-Step Handling Procedure

The following workflow outlines the necessary steps for the safe handling of 2-Bromo-2-

methylpropane from receipt to disposal.
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Workflow for Handling 2-Bromo-2-methylpropane
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Workflow for Handling 2-Bromo-2-methylpropane
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Experimental Protocol: General Handling and Storage

Ventilation: Always handle 2-Bromo-2-methylpropane in a well-ventilated area, preferably
within a chemical fume hood.[11] Use explosion-proof ventilation equipment.

Ignition Sources: This chemical is highly flammable. Keep it away from heat, sparks, open
flames, and other ignition sources.[4][8] Use non-sparking tools and ground and bond
containers during transfer.[2][7][8]

Storage: Store in a cool, dry, well-ventilated area designated for flammable liquids.[8] Keep
containers tightly closed.[4]

Incompatible Materials: Avoid contact with strong oxidizing agents and strong bases.[7]

Disposal Plan
Proper disposal of 2-Bromo-2-methylpropane and its contaminated materials is critical to
ensure environmental safety and regulatory compliance.

Waste Segregation and Collection

Liquid Waste: Collect all waste 2-Bromo-2-methylpropane and solutions containing it in a
dedicated, properly labeled, sealed, and compatible waste container.

Solid Waste: Any materials contaminated with 2-Bromo-2-methylpropane, such as
absorbent pads, gloves, and paper towels, should be collected in a separate, sealed
container labeled as hazardous waste.

Disposal Procedure

» Labeling: Ensure all waste containers are clearly labeled with "Hazardous Waste," the full
chemical name "2-Bromo-2-methylpropane,” and the associated hazards (Flammable,
Irritant).

o Storage of Waste: Store waste containers in a designated satellite accumulation area that is
secure and away from incompatible materials.
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» Professional Disposal: Arrange for the disposal of all 2-Bromo-2-methylpropane waste
through a licensed hazardous waste disposal company.[10] Do not attempt to dispose of this
chemical down the drain or with general laboratory trash.[10] It may be necessary to contain
and dispose of this chemical as a hazardous waste; contact your local environmental
protection agency for specific recommendations.[8]

Spill Response

In the event of a spill:

o Evacuate all non-essential personnel from the area.[8]
e Remove all sources of ignition.[3]

o Wearing appropriate PPE, absorb the spill with an inert material such as vermiculite, sand, or
earth. Do not use combustible materials.

o Collect the absorbed material using spark-proof tools and place it in a suitable, sealed
container for disposal.[11]

» Ventilate the area and wash the spill site after the material has been removed.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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